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Compound of Interest

GSK2110183 analog 1

Compound Name:
hydrochloride

Cat. No. B605217

For researchers, scientists, and drug development professionals, the accurate and effective
dissolution of small molecule inhibitors is a critical first step in ensuring the reliability and
reproducibility of experimental results. This document provides detailed application notes and
protocols for the dissolution of GSK2110183 analog 1 hydrochloride, a structural analog of
the potent pan-Akt kinase inhibitor Afuresertib (GSK2110183). These guidelines will cover both
in vitro and in vivo applications, offering clear, step-by-step instructions and quantitative data to
facilitate experimental design and execution.

Compound Information at a Glance
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Parameter Value Source
Molecular Weight 481.77 g/mol [1]
Appearance Solid, white to off-white [1]

4°C, sealed, away from
moisture. For long-term

Storage (Powder) [11[2]
storage (months to years),

-20°C is recommended.

-80°C for up to 6 months;
-20°C for up to 1 month.

Storage (In Solvent) ] [1]
Solutions should be sealed

and protected from moisture.

In Vitro Dissolution Protocols

For cell-based assays and other in vitro experiments, Dimethyl Sulfoxide (DMSO) is the
recommended solvent for preparing a high-concentration stock solution of GSK2110183
analog 1 hydrochloride. Due to the hygroscopic nature of DMSO, which can affect solubility, it
is crucial to use a fresh, unopened vial.[1][3]

stock Soluti ion (DMSO)

Concentration 1 mg Mass 5 mg Mass 10 mg Mass

1mM 2.0757 mL 10.3784 mL 20.7568 mL

5 mM 0.4151 mL 2.0757 mL 4.1514 mL

10 mM 0.2076 mL 1.0378 mL 2.0757 mL
Protocol:

» Weigh the desired amount of GSK2110183 analog 1 hydrochloride powder in a sterile

microcentrifuge tube.

e Add the calculated volume of fresh, high-purity DMSO to achieve the desired stock

concentration.
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» To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath.[1][3]

e Once a clear solution is obtained, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles, which can lead to compound degradation.[1]

» Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[1]

Aqueous Solution Preparation

GSK2110183 analog 1 hydrochloride also shows solubility in water.
Protocol:

e Dissolve the compound in water to a concentration of up to 25 mg/mL.[1]
e Use of an ultrasonic bath is recommended to aid dissolution.[1]

» For cell culture experiments, it is essential to sterilize the agueous working solution by
passing it through a 0.22 um filter before use.[1]

In Vivo Dissolution Protocols

For animal studies, the preparation of a well-tolerated and stable formulation is paramount. It is
recommended to first prepare a concentrated stock solution in DMSO and then dilute it with a
series of co-solvents. Working solutions for in vivo experiments should be prepared fresh on
the day of use.[1] If precipitation occurs during preparation, gentle heating and/or sonication
can be used to facilitate dissolution.[1][4]

Recommended Formulations for In Vivo Administration
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Protocol Solvent Composition

Final Concentration

10% DMSO, 40% PEG300,

1 ) > 2.5 mg/mL (5.19 mM)
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

2 ) ) = 2.5 mg/mL (5.19 mM)
B-CD in Saline)

3 10% DMSO, 90% Corn OiIl = 2.5 mg/mL (5.19 mM)

4 10% DMSO, 90% Saline = 2.5 mg/mL (5.19 mM)

Detailed Protocol (Example using Protocol 1):

This protocol provides a step-by-step guide for preparing a 1 mL working solution.

e Begin with a clear stock solution of GSK2110183 analog 1 hydrochloride in DMSO (e.g.,

25 mg/mL).

¢ In a sterile tube, add 100 pL of the DMSO stock solution.

e Add 400 pL of PEG300 to the DMSO solution and mix thoroughly until a homogenous

solution is formed.

e Add 50 pL of Tween-80 and mix again.

o Finally, add 450 pL of saline to bring the total volume to 1 mL and mix until the solution is

clear.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing solutions of GSK2110183 analog 1 hydrochloride.

Mechanism of Action: Inhibition of the PI3K/Akt

Signaling Pathway
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GSK2110183 and its analogs are potent, ATP-competitive inhibitors of Akt kinases (Aktl, Akt2
and Akt3).[3][5] The PI3K/Akt pathway is a critical signaling cascade that regulates a wide
range of cellular processes, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is a common feature in many types of cancer, making it an
important target for drug development. By inhibiting Akt, GSK2110183 analog 1
hydrochloride can block downstream signaling, leading to the induction of apoptosis and
inhibition of tumor cell proliferation.[2]
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of GSK2110183 analog 1
HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dissolving GSK2110183 Analog 1 Hydrochloride:
Application Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b605217#how-to-dissolve-gsk2110183-
analog-1-hydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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